Cas no 773867-55-3 (3-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid
• CAS No: 773867-55-3
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• MDL: MFCD03839261
• CID: 5227592
• PubChem ID: 22309373
• Update Time: 2025-05-21

3-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-BENZYLOXYCARBONYLAMINO-3-(3-METHOXY-PHENYL)-PROPIONIC ACID
• RARECHEM AK RZ 0016
• 3-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid

• MDL： MFCD03839261
• Inchi： 1S/C18H19NO5/c1-23-15-9-5-8-14(10-15)16(11-17(20)21)19-18(22)24-12-13-6-3-2-4-7-13/h2-10,16H,11-12H2,1H3,(H,19,22)(H,20,21)
• InChI Key： KZEWPENMHWTZFS-UHFFFAOYSA-N
• SMILES： COC1C=C(C(NC(OCC2C=CC=CC=2)=O)CC(O)=O)C=CC=1

Additional information on 3-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid

Chemical Compound CAS No 773867-55-3: 3-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic Acid

The compound with CAS No 773867-55-3, known as 3-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

The chemical structure of this compound is characterized by a propanoic acid backbone, which is substituted at the third carbon with two distinct groups: a (benzyloxy)carbonylamino group and a 3-methoxyphenyl group. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, enhancing its ability to interact with biological systems. The benzyloxy carbonyl group introduces steric hindrance, while the methoxyphenyl moiety contributes to aromaticity and potential hydrogen bonding capabilities.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability under various conditions. Studies have shown that the benzyloxy carbonyl amino group can act as a protecting group in peptide synthesis, making it a valuable intermediate in the production of complex biomolecules. Additionally, the methoxyphenyl substituent has been implicated in modulating the compound's solubility and bioavailability, which are critical factors in drug delivery systems.

In terms of applications, this compound has been explored for its potential in targeted drug delivery systems. Its unique structure allows for the attachment of various functional groups, enabling it to serve as a carrier for therapeutic agents. Recent advancements in nanotechnology have further expanded its utility, with researchers investigating its use in the development of nanoparticles for cancer therapy.

The latest studies on this compound have also delved into its interaction with biological membranes and its ability to penetrate cellular barriers. These investigations are crucial for understanding its potential as a drug carrier or as an active pharmaceutical ingredient (API). Preliminary results indicate that the compound exhibits favorable biocompatibility and minimal cytotoxicity, making it a promising candidate for further exploration.

In conclusion, CAS No 773867-55-3, or 3-{(benzyloxy)carbonylamino}-3-(3-methoxyphenyl)propanoic acid, represents a significant advancement in the field of organic chemistry. Its versatile structure and promising biological properties position it as a key player in future drug development and delivery systems. Continued research into its synthesis, characterization, and applications will undoubtedly unlock new possibilities for its use in medicine and beyond.